Cas no 1283383-50-5 (4-(4-iodophenoxy)methyl-1,2-dimethoxybenzene)

4-(4-iodophenoxy)methyl-1,2-dimethoxybenzene structure
1283383-50-5 structure
Product Name:4-(4-iodophenoxy)methyl-1,2-dimethoxybenzene
CAS No:1283383-50-5
MF:C15H15IO3
MW:370.182276964188
CID:2152549
PubChem ID:61400160
Update Time:2023-11-24

4-(4-iodophenoxy)methyl-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-(4-iodophenoxymethyl)-1,2-dimethoxybenzene
    • 4-[(4-iodophenoxy)methyl]-1,2-dimethoxybenzene
    • NE49138
    • Z1416259796
    • 4-(4-iodophenoxy)methyl-1,2-dimethoxybenzene
    • Inchi: 1S/C15H15IO3/c1-17-14-8-3-11(9-15(14)18-2)10-19-13-6-4-12(16)5-7-13/h3-9H,10H2,1-2H3
    • InChI Key: PMCKWNINKFQNFJ-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)OCC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 370.007
  • Monoisotopic Mass: 370.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 27.7

4-(4-iodophenoxy)methyl-1,2-dimethoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1283383-50-5 95.0%
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Enamine
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Enamine
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Enamine
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1PlusChem
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